Cas no 1157062-61-7 ((4-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine)

• Product Name: (4-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1157062-61-7
• MF: C₁₀H₁₀ClN₃S
• MW: 239.724499225616
• CID: 5196391
• PubChem ID: 43664091
• Update Time: 2023-11-24

(4-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• [(4-Chlorophenyl)methyl](1,2,3-thiadiazol-4-ylmethyl)amine
• [(4-chlorophenyl)methyl][(1,2,3-thiadiazol-4-yl)methyl]amine
• n-((1,2,3-Thiadiazol-4-yl)methyl)-1-(4-chlorophenyl)methanamine
• 1,2,3-Thiadiazole-4-methanamine, N-[(4-chlorophenyl)methyl]-
• (4-chlorophenyl)methyl(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C10H10ClN3S/c11-9-3-1-8(2-4-9)5-12-6-10-7-15-14-13-10/h1-4,7,12H,5-6H2
• InChI Key： RJQHJMDVFXYFOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCC1=CSN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 2
• Topological Polar Surface Area: 66